Cas no 898766-42-2 (4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone)

4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone is a brominated and fluorinated aromatic ketone with a molecular structure featuring a dimethyl-substituted propiophenone backbone. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromo and fluoro substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the introduction of diverse functional groups. The steric hindrance from the dimethyl group may influence regioselectivity in further derivatization. Its well-defined structure and stability make it a reliable building block for targeted molecular synthesis.
4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone structure
898766-42-2 structure
Product Name:4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone
CAS No:898766-42-2
MF:C11H12BrFO
MW:259.114786148071
MDL:MFCD03841193
CID:1072325
PubChem ID:24724078
Update Time:2025-05-27

4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

    • 4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone
    • 1-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-one
    • N14028
    • DTXSID30642477
    • CS-0357805
    • 898766-42-2
    • MFCD03841193
    • SCHEMBL13534
    • AKOS016019970
    • MDL： MFCD03841193
    • Inchi： 1S/C11H12BrFO/c1-11(2,3)10(14)8-5-4-7(12)6-9(8)13/h4-6H,1-3H3
    • InChI Key： NJJKAZPFOKVHKI-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)F)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 258.00600
  • Monoisotopic Mass: 258.00556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 291.2±25.0 °C at 760 mmHg
  • Flash Point: 216.3±27.3 °C
  • Refractive Index: 1.517
  • PSA: 17.07000
  • LogP: 3.81700

4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone Security Information

4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203998-2g
4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone
 898766-42-2 97%
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 ￡847.00 2022-02-28
Fluorochem
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 898766-42-2 97%
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Fluorochem
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abcr
AB364042-1 g
4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone; 97%
 898766-42-2
1g
 €760.90 2022-06-10
abcr
AB364042-1g
4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone, 97%; .
 898766-42-2 97%
1g
 €840.60 2025-04-15
abcr
AB364042-2g
4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone, 97%; .
 898766-42-2 97%
2g
 €1413.50 2025-04-15
A2B Chem LLC
AH88744-1g
4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone
 898766-42-2 97%
1g
 $581.00 2024-04-19
A2B Chem LLC
AH88744-2g
4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone
 898766-42-2 97%
2g
 $984.00 2024-04-19
A2B Chem LLC
AH88744-5g
4'-Bromo-2,2-dimethyl-2'-fluoropropiophenone
 898766-42-2 97%
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 $1989.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1428475-1g
1-(4-Bromo-2-fluorophenyl)-2,2-dimethylpropan-1-one
 898766-42-2 95+%
1g
 ￥3603.00 2024-04-26

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